Cas no 864550-42-5 (1-(Benzyloxy)-5-bromo-2-methyl-3-nitrobenzene)

• Product Name: 1-(Benzyloxy)-5-bromo-2-methyl-3-nitrobenzene
• CAS No: 864550-42-5
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• MDL: MFCD07781297
• CID: 2093341
• PubChem ID: 24728037
• Update Time: 2025-04-21

1-(Benzyloxy)-5-bromo-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-5-bromo-2-methyl-3-nitrobenzene
• KJYRVUSLTFSVEO-UHFFFAOYSA-N
• Benzene, 5-bromo-2-methyl-1-nitro-3-(phenylmethoxy)-
• SCHEMBL5241194
• 5-bromo-2-methyl-1-nitro-3-phenylmethoxybenzene
• 1-Benzyloxy-5-bromo-2-methyl-3-nitro-benzene
• 864550-42-5

• MDL： MFCD07781297
• Inchi： 1S/C14H12BrNO3/c1-10-13(16(17)18)7-12(15)8-14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： KJYRVUSLTFSVEO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.00006Da
• Monoisotopic Mass: 321.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers